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Compound of Interest

Ethyl 1-(phenylsulfonyl)piperidine-
Compound Name:
4-carboxylate

Cat. No.: B016171

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate:
A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a chemical compound belonging to the
class of N-sulfonylated piperidine derivatives. While a specific historical record detailing the
initial discovery of this exact molecule remains elusive in publicly accessible literature, its
synthesis and properties can be inferred from established principles of organic chemistry and
the documented synthesis of analogous compounds. This technical guide provides a
comprehensive overview of its likely synthesis, physicochemical properties, and the necessary
experimental protocols, based on available data for its precursors and related structures.

The piperidine ring is a prevalent scaffold in medicinal chemistry, and its derivatives have
shown a wide range of biological activities. The addition of a phenylsulfonyl group to the
piperidine nitrogen can significantly influence the molecule's polarity, solubility, and interaction
with biological targets. This makes ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate a
molecule of interest for further investigation and as a potential intermediate in the synthesis of
more complex pharmaceutical agents.
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Physicochemical Data

The quantitative data for the reactants involved in the plausible synthesis of Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate are summarized below. Predicted properties for the
final product are also included.

Table 1: Physicochemical Properties of Reactants and Product

Ethyl 1-

(phenylsulfonyl)pip

Ethyl piperidine-4- Benzenesulfonyl

Property . eridine-4-
carboxylate chloride
carboxylate
(Predicted)
CAS Number 1126-09-6 98-09-9 Not available
Molecular Formula CsH1sNO:2 CsHsClO2S C14H19NO4S
Molecular Weight (
157.21 176.62 297.37
g/mol)
Clear colorless to Colorless to light White to off-white
Appearance . o o .
slightly brown liquid yellow liquid solid
Boiling Point (°C) 204 (lit.) 251-252 (lit.) > 250
Melting Point (°C) Not available 13-15 (lit.) Not available
Density (g/mL at ] ]
1.02 (lit.) 1.384 (lit.) ~1.3
25°C)
Refractive Index ) ]
1.459 (lit.) 1.551 (lit.) ~1.55

(n20/D)

Solubility

Miscible with water

Insoluble in water,
soluble in organic

solvents

Soluble in organic

solvents

Plausible Synthesis Pathway
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The most probable synthetic route to Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is the
sulfonylation of ethyl piperidine-4-carboxylate with benzenesulfonyl chloride in the presence of
a base. This reaction is analogous to the well-documented synthesis of N-sulfonylated amines.
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[Ethyl piperidine—4—carboxylate]
+ Base

(e.g., Triethylamine) Sulfonylation . e ey el
- Safler Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

(e.g., Dichloromethane)

(Benzenesulfonyl chloride)
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Reaction Setup:
- Dissolve ethyl piperidine-4-carboxylate in DCM
-Coolto 0 °C

[Add Triethylamine]

[Add Benzenesulfonyl chloride solution dropwise]

:

Gtir at room temperature overnigha

Aqueous Work-up:
- Quench with water
- Wash with NaHCOs and brine

i

[Dry organic layer and concentrate]

:

Gurify by Column Chromatographa

:

Characterize Product
(NMR, MS)

Click to download full resolution via product page
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 To cite this document: BenchChem. ["Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate”
discovery and history]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016171#ethyl-1-phenylsulfonyl-piperidine-4-
carboxylate-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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